Cas no 178160-28-6 (3-(Benzyloxy)-5-nitro-1H-indazole)

• Product Name: 3-(Benzyloxy)-5-nitro-1H-indazole
• CAS No: 178160-28-6
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255442857742
• CID: 5060504
• Update Time: 2023-08-25

3-(Benzyloxy)-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-5-nitro-1H-indazole
• 1h-indazole,5-nitro-3-(phenylmethoxy)-

• Inchi： 1S/C14H11N3O3/c18-17(19)11-6-7-13-12(8-11)14(16-15-13)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16)
• InChI Key： MJERUQJIAZFMSG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C2C=C(C=CC=2NN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• XLogP3: 3.2
• Topological Polar Surface Area: 83.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles